4-((1H-imidazol-1-yl)methyl)-N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)benzamide

• IUPAC Name: 4-(imidazol-1-ylmethyl)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide
• InChI: InChI=1S/C24H28N6O/c31-24(19-7-5-18(6-8-19)15-29-14-11-25-17-29)28-20-9-12-30(13-10-20)23-21-3-1-2-4-22(21)26-16-27-23/h5-8,11,14,16-17,20H,1-4,9-10,12-13,15H2,(H,28,31)
• InChI Key: GOAQIKMKHDPFTH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NC=N2)N3CCC(CC3)NC(=O)C4=CC=C(C=C4)CN5C=CN=C5
• Molecular Formula: C24H28N6O
• Molecular Weight: 416.5 g/mol

Description

4-((1H-imidazol-1-yl)methyl)-N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)benzamide is a useful research compound. Its molecular formula is C24H28N6O and its molecular weight is 416.529. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Pharmacokinetics

Compounds featuring imidazole and piperidine substructures have been extensively studied for their metabolic profiles and pharmacokinetics in humans. For instance, the metabolism and disposition of compounds like SB-649868, an orexin 1 and 2 receptor antagonist, highlight the complex biotransformation pathways these molecules can undergo, including oxidation and glucuronidation, which are crucial for their elimination from the body (Renzulli et al., 2011). Such studies underscore the importance of understanding the metabolic fate of therapeutic agents to predict their behavior in vivo and their safety profiles.

Therapeutic Applications

The structural components of the compound are reminiscent of various pharmacologically active molecules. For example, midazolam, a benzodiazepine with an imidazole ring, has been extensively researched for its effects on sleep and anxiety, showcasing the potential of imidazole derivatives in central nervous system disorders (Krieger et al., 1983). Similarly, compounds with piperidine motifs have been investigated for their antihypertensive and anxiolytic effects, indicating a broad therapeutic spectrum ranging from cardiovascular to mental health applications (Brunner et al., 1977; Kędzierska et al., 2019).